Cas no 7505-62-6 (tetraphene-7-carbaldehyde)

tetraphene-7-carbaldehyde structure
tetraphene-7-carbaldehyde structure
Product Name:tetraphene-7-carbaldehyde
CAS No:7505-62-6
MF:C19H12O
MW:256.297985076904
CID:981137
PubChem ID:82017
Update Time:2025-04-19

tetraphene-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • tetraphene-7-carbaldehyde
    • 7-FORMYLBENZ(A)ANTHRACENE
    • benzo[a]anthracene-7-carbaldehyde
    • 7-Formylbenz[a]anthracene
    • Benz[a]anthracene-7-carboxaldehyde
    • 7505-62-6
    • 1,2-Benzanthracene-10-aldehyde
    • Tetraphen-7-aldehyd
    • PNJAZYMJSFCLFD-UHFFFAOYSA-N
    • SCHEMBL10348819
    • Benz(a)anthracene-7-carboxaldehyde
    • DTXSID10226017
    • WLN: L D6 B666J JVH
    • NSC400556
    • NSC-400556
    • BRN 1877287
    • benz[a]anthracene-7-carbaldehyde
    • NSC 400556
    • DS-009721
    • Inchi: 1S/C19H12O/c20-12-19-16-8-4-2-6-14(16)11-18-15-7-3-1-5-13(15)9-10-17(18)19/h1-12H
    • InChI Key: PNJAZYMJSFCLFD-UHFFFAOYSA-N
    • SMILES: O=CC1C2C=CC=CC=2C=C2C3C=CC=CC=3C=CC2=1

Computed Properties

  • Exact Mass: 256.08886
  • Monoisotopic Mass: 256.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.0860 (rough estimate)
  • Boiling Point: 359.54°C (rough estimate)
  • Refractive Index: 1.5500 (estimate)
  • PSA: 17.07
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